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Compound of Interest

Compound Name: 3-Isopropyl-2-methoxyaniline

CAS No.: 723334-17-6

Cat. No.: B1326465

Get Quote

Introduction
In the landscape of modern drug discovery and fine chemical synthesis, the strategic design of

molecular building blocks is paramount. Substituted anilines represent a cornerstone class of

intermediates, providing a versatile scaffold for the construction of a vast array of biologically

active molecules and functional materials. This technical guide provides a comprehensive

overview of 2-methoxy-3-isopropylaniline (IUPAC name: 2-methoxy-3-propan-2-ylaniline), a

compound of increasing interest due to its unique substitution pattern which imparts specific

steric and electronic properties.

This document is intended for researchers, scientists, and drug development professionals. It

will delve into the synthesis, characterization, potential applications, and safety considerations

of this compound, offering field-proven insights and detailed experimental methodologies. The

strategic placement of a methoxy group ortho to the amine and an isopropyl group meta to it

creates a distinct chemical environment, influencing reactivity and potential biological

interactions.
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Caption: Chemical structure of 2-Methoxy-3-isopropylaniline.

Chemical Identifiers and Properties
Property Value Source

IUPAC Name 2-methoxy-3-propan-2-ylaniline [1]

Common Name 3-Isopropyl-2-methoxyaniline [1]

CAS Number 723334-17-6 [1]

Molecular Formula C₁₀H₁₅NO [1]

Molecular Weight 165.23 g/mol [2]

Appearance
Predicted: Colorless to light

yellow liquid
N/A

Boiling Point Not widely documented [2]

Solubility
Predicted: Insoluble in water,

soluble in organic solvents
[2]

Synthesis and Mechanistic Insights
A direct, peer-reviewed synthesis of 2-methoxy-3-isopropylaniline is not readily available in the

current literature. However, based on established organic chemistry principles and known

reactions for similarly substituted anilines, a plausible and efficient synthetic route can be

designed. The primary challenge in the direct alkylation of 2-methoxyaniline (o-anisidine) is

controlling the regioselectivity of the reaction. The amino group is a strong activating group, but

in acidic conditions, it will be protonated to form an anilinium ion, which is a deactivating, meta-
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directing group. The methoxy group is an ortho, para-director. This complex interplay of

directing effects can lead to a mixture of products.

A robust strategy to overcome this is to protect the amine functionality as an acetamide. The N-

acetyl group is still an ortho, para-director, but it is less activating than the amino group, which

can help to control the reaction. The bulky acetyl group can also sterically hinder substitution at

the ortho position (relative to the amide), potentially favoring substitution at the other available

positions on the ring.

Proposed Synthetic Pathway: Friedel-Crafts
Isopropylation of N-acetyl-2-methoxyaniline
The proposed synthesis involves a three-step process:

Protection of the amine: 2-methoxyaniline is acetylated to form N-(2-

methoxyphenyl)acetamide. This protects the amine from reacting with the Lewis acid catalyst

and helps to direct the subsequent alkylation.

Friedel-Crafts Alkylation: The protected aniline undergoes Friedel-Crafts isopropylation. The

methoxy group will direct the incoming isopropyl group to the para position (position 5) and

to a lesser extent the ortho position (position 3). The steric bulk of the acetylamino group

may favor substitution at the less hindered position 5. However, the desired 3-isopropyl

product is also expected to form. Separation of the isomers would be necessary.

Deprotection: The acetyl group is removed by acid or base hydrolysis to yield the final

product, 2-methoxy-3-isopropylaniline.
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Caption: Proposed synthetic workflow for 2-Methoxy-3-isopropylaniline.

Experimental Protocol: Synthesis of 2-Methoxy-3-
isopropylaniline
Step 1: Acetylation of 2-Methoxyaniline
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Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-methoxyaniline (1.0 eq).

Reagent Addition: Add acetic anhydride (1.1 eq) dropwise to the flask. The reaction is often

exothermic.

Reaction Conditions: Stir the mixture at room temperature for 1-2 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Pour the reaction mixture into cold water with stirring. The solid N-(2-

methoxyphenyl)acetamide will precipitate.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The product

can be further purified by recrystallization from ethanol/water if necessary.

Step 2: Friedel-Crafts Isopropylation of N-(2-
methoxyphenyl)acetamide

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a reflux condenser connected to a gas outlet, add N-(2-

methoxyphenyl)acetamide (1.0 eq) and a suitable solvent such as dichloromethane or

nitrobenzene.

Catalyst Addition: Cool the mixture in an ice bath and add a Lewis acid catalyst, such as

aluminum chloride (AlCl₃) (1.2-2.5 eq), portion-wise.

Alkylating Agent Addition: Add an isopropylating agent, such as 2-chloropropane or propene

gas, dropwise or by bubbling through the solution while maintaining a low temperature.

Reaction Conditions: After the addition is complete, allow the reaction to warm to room

temperature and then heat to reflux (typically 40-60°C) for several hours. Monitor the

reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Cool the reaction mixture and pour it slowly onto crushed ice containing

concentrated hydrochloric acid to decompose the catalyst.
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Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with water, then with a saturated sodium bicarbonate

solution, and finally with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product, a mixture of isomers, will require purification by

flash column chromatography on silica gel.

Step 3: Hydrolysis of N-(2-methoxy-3-isopropylphenyl)acetamide
Reaction Setup: In a round-bottom flask, dissolve the purified N-(2-methoxy-3-

isopropylphenyl)acetamide (1.0 eq) in a mixture of ethanol and concentrated hydrochloric

acid (e.g., a 1:1 v/v mixture).

Reaction Conditions: Heat the mixture to reflux for 4-8 hours until the reaction is complete

(monitored by TLC).

Workup: Cool the reaction mixture and neutralize it carefully with a base, such as a

concentrated sodium hydroxide solution, until it is alkaline.

Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane.

Purification: Wash the combined organic layers with water and brine, dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure to yield 2-methoxy-3-

isopropylaniline. Further purification can be achieved by vacuum distillation.

Characterization and Spectroscopic Analysis
The structural elucidation of 2-methoxy-3-isopropylaniline would be confirmed using a

combination of spectroscopic techniques. The predicted data based on analogous structures

are summarized below.

Predicted Spectroscopic Data
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Technique Predicted Observations

¹H NMR

Aromatic protons will appear as multiplets in the

range of δ 6.5-7.2 ppm. The methoxy group will

show a singlet at around δ 3.8 ppm. The

isopropyl group will exhibit a septet for the CH

proton around δ 3.0-3.3 ppm and a doublet for

the two CH₃ groups at approximately δ 1.2 ppm.

The amine protons will appear as a broad

singlet.

¹³C NMR

Aromatic carbons will be observed in the region

of δ 110-150 ppm. The methoxy carbon will be

around δ 55 ppm. The isopropyl CH carbon will

appear at approximately δ 25-30 ppm, and the

methyl carbons will be around δ 22-24 ppm.

IR (Infrared)

Characteristic N-H stretching bands for the

primary amine will be present in the region of

3300-3500 cm⁻¹. C-H stretching vibrations for

the aromatic and aliphatic groups will be seen

around 2850-3100 cm⁻¹. A strong C-O

stretching band for the methoxy group is

expected around 1250 cm⁻¹.

MS (Mass Spec)

The molecular ion peak [M]⁺ should be

observed at m/z = 165. A significant fragment

would be the loss of a methyl group from the

isopropyl moiety ([M-15]⁺) at m/z = 150.

Applications in Drug Discovery and Medicinal
Chemistry
While specific applications of 2-methoxy-3-isopropylaniline are not yet widely documented, its

structure suggests significant potential as a scaffold in medicinal chemistry. Substituted anilines

are prevalent in a wide range of pharmaceuticals, including kinase inhibitors, GPCR

modulators, and anti-infective agents.
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The Role of the Substituted Aniline Scaffold
The aniline moiety provides a key hydrogen bond donor and can participate in various coupling

reactions (e.g., amide bond formation, Buchwald-Hartwig amination) to build more complex

molecules. The substitution pattern on the aromatic ring is crucial for modulating the

compound's biological activity, selectivity, and pharmacokinetic properties.

Influence of the Methoxy and Isopropyl Substituents
Methoxy Group: The methoxy group is a common substituent in drug molecules. It can act as

a hydrogen bond acceptor and its presence can influence the conformation of the molecule.

Importantly, the methoxy group can block a potential site of metabolism (demethylation is a

common metabolic pathway), thereby improving the metabolic stability and half-life of a drug

candidate.

Isopropyl Group: The bulky isopropyl group can provide beneficial steric interactions with a

target protein, potentially increasing binding affinity and selectivity. It also increases the

lipophilicity of the molecule, which can affect its absorption, distribution, metabolism, and

excretion (ADME) properties.

2-Methoxy-3-isopropylaniline

Amine (NH2)
- H-bond donor

- Site for derivatization

Methoxy (OCH3)
- H-bond acceptor

- Blocks metabolism
- Influences conformation

Isopropyl (-CH(CH3)2)
- Steric bulk

- Increases lipophilicity
- Potential for specific binding

Biological Target
(e.g., Kinase, GPCR)

Interaction Interaction Interaction
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Caption: Key structural features of 2-Methoxy-3-isopropylaniline and their potential roles in

drug design.

This compound is a valuable building block for creating libraries of novel compounds for high-

throughput screening. Its unique substitution pattern offers a starting point for lead optimization

campaigns in various therapeutic areas.

Safety, Handling, and Storage
As with any chemical, proper safety precautions must be taken when handling 2-methoxy-3-

isopropylaniline. While specific toxicity data is not available, the safety profile can be inferred

from related aniline compounds.

GHS Hazard Classification (Predicted):

Acute toxicity, Oral (Category 4)

Skin irritation (Category 2)

Serious eye irritation (Category 2)

Specific target organ toxicity - single exposure (Category 3), Respiratory system

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area or under a fume hood.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Wash thoroughly after handling.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from oxidizing agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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